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Introduction
5-Aminofluorescein (5-AF) is a derivative of the highly versatile and widely used xanthene

dye, fluorescein. The introduction of a reactive primary amine group at the 5-position of the

phthalic acid moiety makes 5-AF a valuable building block for the synthesis of a wide array of

fluorescent probes and conjugates.[1] Its utility stems from the bright green fluorescence

characteristic of the fluorescein core, coupled with the ability to be covalently attached to

various biomolecules and surfaces. This technical guide provides an in-depth overview of 5-
aminofluorescein, covering its physicochemical properties, synthesis, and applications, with a

focus on its role in the development of fluorescent dyes for research and drug development.

Physicochemical and Photophysical Properties
5-Aminofluorescein is a dark red solid at room temperature.[2] It is partially soluble in water

and more soluble in organic solvents such as methanol and acetone.[2] The photophysical

properties of 5-AF are highly dependent on its environment, particularly the solvent and pH.

Like its parent molecule, fluorescein, 5-AF exhibits pH-sensitive fluorescence, which can be a

critical consideration in its application.[3]

The fluorescence quantum yield of 5-aminofluorescein is notably influenced by the solvent

environment. In aqueous solutions, the dianion form of aminofluoresceins is practically non-

fluorescent, and the quantum yields in alcohols are low.[2] However, in aprotic, non-hydrogen
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bond donor solvents like dimethyl sulfoxide (DMSO) and acetone, the quantum yield is

significantly higher. This phenomenon is attributed to the quenching effect of water, which can

hydrate the carboxylate group.

Table 1: Physicochemical Properties of 5-Aminofluorescein

Property Value Reference

Molecular Formula C₂₀H₁₃NO₅

Molecular Weight 347.32 g/mol

Appearance Dark Red Solid

Melting Point 223 °C (decomposes)

Solubility

Partially soluble in water;

Soluble in methanol (10

mg/mL) and acetone.

Table 2: Photophysical Properties of 5-Aminofluorescein

Property Value Conditions Reference

Excitation Maximum

(λex)
~490 nm

Emission Maximum

(λem)
~515-520 nm

Quantum Yield (Φ) 0.8% Water

Quantum Yield (Φ) 4% Methanol

Quantum Yield (Φ) 67% DMSO

Quantum Yield (Φ) 61% Acetone

Fluorescence Lifetime

(τ)
~4.08 ns

Alkaline aqueous

solution
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Synthesis of 5-Aminofluorescein
The synthesis of 5-aminofluorescein typically involves the reaction of 4-nitrophthalic acid with

resorcinol, followed by the reduction of the resulting nitrofluorescein isomers. The initial

condensation reaction produces a mixture of 5-nitrofluorescein and 6-nitrofluorescein. These

isomers can be separated by techniques such as fractional crystallization of their diacetyl

derivatives. Subsequent reduction of the nitro group to an amine, often using reagents like

sodium sulfide or hydrazine hydrate, yields 5-aminofluorescein.

5-Aminofluorescein as a Building Block for
Fluorescent Dyes
The primary utility of 5-aminofluorescein lies in its reactive amino group, which serves as a

handle for conjugation to a wide variety of molecules. This allows for the creation of custom

fluorescent probes for specific applications.

Bioconjugation
The amino group of 5-AF can be readily reacted with various functional groups to form stable

covalent bonds. Common bioconjugation reactions involving 5-aminofluorescein include:

Amide Bond Formation: The amine can react with activated carboxylic acids (e.g., N-

hydroxysuccinimide [NHS] esters) or acyl chlorides to form stable amide bonds. This is a

widely used strategy for labeling proteins, peptides, and other amine-containing

biomolecules.

Isothiocyanate Chemistry: 5-Aminofluorescein is a precursor for the synthesis of

fluorescein isothiocyanate (FITC), a widely used amine-reactive labeling reagent. The amino

group is converted to an isothiocyanate group (-N=C=S), which readily reacts with primary

amines on biomolecules to form a stable thiourea linkage.

Schiff Base Formation: The amine can react with aldehydes and ketones to form a Schiff

base, which can be further stabilized by reduction to a secondary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Aminofluorescein | C20H13NO5 | CID 76845 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. Fluorescein Derivatives as Fluorescent Probes for pH Monitoring along Recent Biological
Applications - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [5-Aminofluorescein: A Technical Guide to a Versatile
Fluorescent Building Block]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560659#5-aminofluorescein-as-a-building-block-for-
fluorescent-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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